Cas no 2839158-19-7 (3-(3,3-Difluorooxetan-2-yl)azetidine; trifluoroacetic acid)

• Product Name: 3-(3,3-Difluorooxetan-2-yl)azetidine; trifluoroacetic acid
• CAS No: 2839158-19-7
• MF: C₈H₁₀F₅NO₃
• MW: 263.161920070648
• CID: 6434391
• PubChem ID: 165881062
• Update Time: 2025-10-29

3-(3,3-Difluorooxetan-2-yl)azetidine; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2839158-19-7
• EN300-39667168
• 3-(3,3-difluorooxetan-2-yl)azetidine; trifluoroacetic acid
• 3-(3,3-Difluorooxetan-2-yl)azetidine; trifluoroacetic acid

• Inchi： 1S/C6H9F2NO.C2HF3O2/c7-6(8)3-10-5(6)4-1-9-2-4;3-2(4,5)1(6)7/h4-5,9H,1-3H2;(H,6,7)
• InChI Key： TWOYDZNDQKNGEE-UHFFFAOYSA-N
• SMILES： FC1(COC1C1CNC1)F.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 263.05808399g/mol
• Monoisotopic Mass: 263.05808399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-(3,3-Difluorooxetan-2-yl)azetidine; trifluoroacetic acid

Introduction to 3-(3,3-Difluorooxetan-2-yl)azetidine; trifluoroacetic acid (CAS No. 2839158-19-7)

3-(3,3-Difluorooxetan-2-yl)azetidine; trifluoroacetic acid (CAS No. 2839158-19-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and functional groups, holds potential applications in the development of new therapeutic agents. The combination of a difluorooxetane ring and an azetidine moiety, along with the trifluoroacetic acid counterion, provides a versatile platform for exploring its biological activities and pharmacological properties.

The difluorooxetane ring is a cyclic ether with two fluorine atoms attached to adjacent carbon atoms. This structural motif has been increasingly utilized in drug discovery due to its ability to enhance the metabolic stability and bioavailability of compounds. The presence of fluorine atoms can also modulate the lipophilicity and binding affinity of molecules, making them more suitable for targeting specific biological receptors or enzymes.

The azetidine moiety, on the other hand, is a four-membered nitrogen-containing heterocycle that has gained attention for its potential to improve the potency and selectivity of drug candidates. Azetidines are known for their conformational rigidity, which can help in optimizing the interactions between a drug molecule and its target protein. This rigidity can also contribute to reducing off-target effects and improving the overall safety profile of the compound.

The use of trifluoroacetic acid as a counterion is a common practice in synthetic chemistry, particularly when dealing with highly basic or nucleophilic compounds. Trifluoroacetic acid is a strong organic acid that can effectively protonate basic functionalities, making it easier to manipulate and purify the compound during synthesis. Additionally, trifluoroacetic acid can be readily removed or exchanged for other counterions during subsequent processing steps, providing flexibility in the development of final drug formulations.

Recent studies have highlighted the potential of 3-(3,3-Difluorooxetan-2-yl)azetidine; trifluoroacetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds containing similar structural elements exhibit potent activity against certain types of cancer cells. The unique combination of the difluorooxetane ring and azetidine moiety appears to enhance the ability of these compounds to penetrate cell membranes and interact with key intracellular targets.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of this compound as a scaffold for developing inhibitors of specific enzymes involved in neurodegenerative diseases. The results indicated that derivatives of 3-(3,3-Difluorooxetan-2-yl)azetidine; trifluoroacetic acid could effectively bind to and inhibit these enzymes, suggesting potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 3-(3,3-Difluorooxetan-2-yl)azetidine; trifluoroacetic acid is another factor contributing to its appeal in pharmaceutical research. Efficient synthetic routes have been developed that allow for the scalable production of this compound and its derivatives. These synthetic methods often involve multistep processes that incorporate modern techniques such as transition-metal catalysis and organocatalysis, ensuring high yields and purity levels.

In conclusion, 3-(3,3-Difluorooxetan-2-yl)azetidine; trifluoroacetic acid (CAS No. 2839158-19-7) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical development. Its unique structural features and functional groups offer a robust platform for designing new therapeutic agents with improved pharmacological properties. Ongoing research continues to uncover new applications and optimize the performance of this compound, paving the way for potential breakthroughs in various areas of healthcare.